Cas no 2229437-74-3 (3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• CAS No: 2229437-74-3
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5976362
• PubChem ID: 165680054
• Update Time: 2025-05-20

3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• EN300-1730941
• 2229437-74-3

• Inchi： 1S/C12H21N3O/c1-11(2,3)10-9(7-15(4)14-10)12(13)5-8(16)6-12/h7-8,16H,5-6,13H2,1-4H3
• InChI Key： MLOQBEARHSDVMZ-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN(C)N=C2C(C)(C)C)(C1)N

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol

3-Amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol

The compound 3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No: 2229437743) is a complex organic molecule with a unique structure that combines a cyclobutane ring, an amino group, and a substituted pyrazole moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a cyclobutane ring system, which is known for its strained geometry and reactivity. The cyclobutane ring is substituted at the 1-position with a hydroxyl group (-OH) and at the 3-position with an amino group (-NH2). Additionally, the 3-position also bears a pyrazole ring, which is further substituted at the 4-position with a tert-butyl group and at the 1-position with a methyl group. This combination of functional groups makes the compound highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their bioavailability and binding affinity to target proteins. The presence of the tert-butyl group in this compound adds steric bulk, which can influence the molecule's pharmacokinetic properties and stability.

The synthesis of 3-amino-3-(3-tert-butyl-1-methyl-1H-pyrazol-4-y)cyclobutan involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including transition metal-catalyzed coupling reactions and organocatalytic processes, to optimize the synthesis of this compound.

In terms of applications, this compound has shown promise as an intermediate in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate enzyme activity or bind to specific receptors makes it a valuable tool in developing new pharmaceutical agents. Furthermore, its unique structural features make it a candidate for use in advanced materials such as polymers or liquid crystals.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of this compound with greater accuracy. Molecular modeling studies have revealed insights into its electronic structure, solubility profiles, and potential interactions with biological systems.

In conclusion, 3-amino-3-(3-tet-butyl-l-methyl-lH-pyrazol-ylylcyclobutan-l-o (CAS No: 222943774) is a multifaceted organic compound with significant potential in diverse scientific domains. Its complex structure and functional groups provide ample opportunities for further research and development.